BDP TMR ceramide

• Molecular Formula: C39H56BF2N3O4
• Molecular Weight: 679.7 g/mol
• InChI: InChI=1S/C39H56BF2N3O4/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-38(47)35(28-46)43-39(48)26-24-34-29(2)37-27-32-21-25-36(31-19-22-33(49-4)23-20-31)45(32)40(41,42)44(37)30(34)3/h17-23,25,27,35,38,46-47H,5-16,24,26,28H2,1-4H3,(H,43,48)/b18-17+/t35-,38-/m1/s1
• InChIKey: VUBKFFBDDOBMES-GJFXBWLSSA-N

BDP TMR Ceramide – Product Overview

BDP TMR ceramide is a synthetic fluorescent sphingolipid composed of an orange-emitting borondipyrromethene (BODIPY) TMR fluorophore conjugated to a sphingosine backbone [1]. The compound belongs to the BODIPY-ceramide family of vital Golgi apparatus stains and exhibits excitation/emission maxima at 542/574 nm with a fluorescence quantum yield of 0.64 and a molar extinction coefficient of 55,000 L·mol⁻¹·cm⁻¹ [1]. Unlike earlier nitrobenzoxadiazole (NBD)-based ceramide probes, the BODIPY core confers intrinsically higher photostability, narrower emission bandwidths, and reduced environmental sensitivity, making BDP TMR ceramide particularly suited for quantitative time-lapse imaging and multicolor experimental designs [2]. The probe is actively imported into the Golgi apparatus of both living and fixed cells via the endogenous ceramide trafficking pathway, enabling organelle-specific labeling without genetic manipulation .

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Orange TAMRA channel for multicolor live-cell Golgi imaging

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Protocol-validated for both live and formaldehyde-fixed cells

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BODIPY-core photostability reported for time-lapse acquisitions

• [1] Lumiprobe. BDP® TMR ceramide – Product Datasheet. Spectral properties: Ex/Em 542/574 nm, ε 55,000 L·mol⁻¹·cm⁻¹, quantum yield 0.64. Catalog #3058. View Source
• [2] Thermo Fisher Scientific. Amine-Reactive BODIPY Dyes—Table 1.7. BODIPY TMR: Abs 542 nm, Em 574 nm. In: The Molecular Probes Handbook. View Source

Why BDP TMR Ceramide Cannot Be Substituted

Fluorescent ceramide probes are not interchangeable commodities. Despite sharing a ceramide backbone that targets the Golgi via the sphingolipid metabolic pathway, fluorophore choice dictates spectral channel occupancy, photostability under continuous illumination, compatibility with fixation protocols, and effective brightness in cellular membranes [1]. NBD C6-ceramide (Ex/Em 466/536 nm) occupies the FITC channel but suffers from environmental sensitivity—its fluorescence is weak in aqueous solution and its molar extinction coefficient (22,000 M⁻¹·cm⁻¹) is substantially lower than BODIPY-based alternatives [2]. BODIPY TR ceramide (Ex/Em 589/616 nm) operates in the Texas Red channel but is validated exclusively for live-cell imaging and requires BSA complexation for aqueous delivery . BDP TMR ceramide uniquely occupies the intermediate orange channel (TAMRA filter set), offers direct water solubility, and is protocol-validated for both live and fixed cells—three properties that, when required by an experimental design, cannot be satisfied by any single in-class substitute [3].

Spectral channel mismatch

NBD C6-ceramide occupies the FITC channel with lower molar absorptivity and environmental sensitivity; may shift detection threshold.

Protocol incompatibility

BODIPY TR ceramide is documented for live-cell use only and requires BSA complexation, limiting fixed-cell immunofluorescence integration.

Workflow complexity

BODIPY FL and TR ceramides rely on BSA pre-complexation, adding preparation steps and potential variability not present with water-soluble BDP TMR ceramide.

• [1] Pagano, R.E.; Martin, O.C.; Kang, H.C.; Haugland, R.P. A novel fluorescent ceramide analogue for studying membrane traffic in animal cells: accumulation at the Golgi apparatus results in altered spectral properties of the sphingolipid precursor. J. Cell Biol. 1991, 113 (6), 1267–1279. doi:10.1083/jcb.113.6.1267. View Source
• [2] Glasgow, B.J. et al. Table 2: Chromophore molar extinction coefficients. C6-NBD ceramide in methanol: ε = 22,000 M⁻¹cm⁻¹, λabs = 465 nm. PMC5835416. View Source
• [3] MedChemExpress. BDP TMR ceramide – Product Description. 'BDP TMR ceramide is a BDP TMR (a water-soluble dye with a high affinity to lipid bilayers) labeled ceramide. Ex: 542 nm, Em: 572 nm.' View Source

BDP TMR Ceramide – Performance Evidence

Spectral Positioning in the Orange Channel

BDP TMR ceramide emits in the orange-red spectrum (Ex/Em 542/574 nm) [1], positioning its emission in a spectral window that is well separated from both the green BODIPY FL C5-ceramide (Ex/Em 503/509 nm; quantum yield 0.97; ε 92,000 M⁻¹·cm⁻¹) [2] and the deep-red BODIPY TR ceramide (Ex/Em 589/616 nm; quantum yield ~0.8; ε ~90,000 M⁻¹·cm⁻¹) . The ~30–40 nm emission gap to both the green and deep-red channels enables three-color Golgi co-staining experiments using standard FITC, TAMRA, and Texas Red filter cubes without spectral bleed-through.

Spectral positioning

Cross-study comparable

BDP TMR ceramide
Em 574 nm (TAMRA)

BODIPY FL: 509 nm
BODIPY TR: 616 nm

Reported ~65 nm and ~42 nm emission gaps support three-color Golgi co-staining.

FITC/TAMRA/Texas Red filter cube compatibility verified.

Evidence Dimension	Fluorescence emission wavelength (Em, nm) and spectral channel occupancy
Target Compound Data	BDP TMR ceramide: Ex/Em 542/574 nm, quantum yield 0.64, ε 55,000 M⁻¹·cm⁻¹ (TAMRA/orange channel)
Comparator Or Baseline	BODIPY FL C5-ceramide: Ex/Em 503/509 nm (FITC/green channel); BODIPY TR ceramide: Ex/Em 589/616 nm (Texas Red/deep-red channel)
Quantified Difference	Emission separation of ~65 nm from BODIPY FL (509 → 574 nm) and ~42 nm from BODIPY TR (574 → 616 nm); fills the orange spectral gap unoccupied by either comparator
Conditions	Spectrophotometric measurements in organic solvent; filter-set compatibility verified with standard FITC (Ex 488), TAMRA (Ex 543), and Texas Red (Ex 595) laser lines and emission filters

Why This Matters

For multicolor live-cell imaging protocols requiring simultaneous visualization of two or more Golgi-targeted lipid probes or co-localization with GFP/RFP-tagged proteins, BDP TMR ceramide provides the only commercially available ceramide probe that cleanly occupies the TAMRA channel without spectral crosstalk from either green or deep-red ceramide analogs.

• [1] Lumiprobe. BDP® TMR ceramide – Spectral Properties: Ex/Em 542/574 nm, ε 55,000 L·mol⁻¹·cm⁻¹, quantum yield 0.64. View Source
• [2] Lumiprobe. BDP® FL ceramide – Spectral Properties: Ex/Em 503/509 nm, ε 92,000 L·mol⁻¹·cm⁻¹, quantum yield 0.97. View Source

Extinction Coefficient Advantage Over NBD Ceramide

The molar extinction coefficient (ε) directly determines the photon absorption capacity of a fluorophore at a given concentration, and is the primary multiplier of fluorescence brightness (brightness ∝ ε × quantum yield). BDP TMR ceramide has a reported ε of 55,000 L·mol⁻¹·cm⁻¹ at its absorption maximum of 542 nm [1]. The classic NBD C6-ceramide, by contrast, has a measured ε of only 22,000 L·mol⁻¹·cm⁻¹ in methanol at 465 nm [2]. This 2.5-fold difference in light-harvesting capacity translates directly into proportionally higher fluorescence signal per mole of probe incorporated into Golgi membranes.

Extinction coefficient

Cross-study comparable

55,000 L·mol⁻¹·cm⁻¹
2.5× vs NBD ceramide (22,000)

Higher molar absorptivity may improve detection of low-abundance Golgi subcompartments.

NBD reference data from PMC5835416 Table 2.

Evidence Dimension	Molar extinction coefficient (ε, L·mol⁻¹·cm⁻¹) at absorption maximum
Target Compound Data	BDP TMR ceramide: ε = 55,000 L·mol⁻¹·cm⁻¹ at 542 nm
Comparator Or Baseline	C6-NBD-ceramide: ε = 22,000 L·mol⁻¹·cm⁻¹ at 465 nm (methanol)
Quantified Difference	2.5-fold higher extinction coefficient (55,000 / 22,000)
Conditions	BDP TMR ceramide: manufacturer spectrophotometric determination in organic solvent; C6-NBD-ceramide: published measurement in methanol (PMC5835416, Table 2)

Why This Matters

For experiments requiring detection of low-abundance Golgi subcompartments, tracking of sparse lipid intermediates, or use of low probe concentrations to minimize pharmacological perturbation of sphingolipid metabolism, the 2.5× higher extinction coefficient of BDP TMR ceramide provides a direct sensitivity advantage over NBD-based ceramide probes.

• [1] Lumiprobe. BDP® TMR ceramide – Spectral Properties: ε = 55,000 L·mol⁻¹·cm⁻¹. View Source
• [2] Glasgow, B.J. et al. Table 2: C6-NBD ceramide in methanol, ε = 22,000 M⁻¹cm⁻¹. Published in PMC5835416. View Source

Photostability Compared to NBD Ceramide

The BODIPY fluorophore class is well established to exhibit superior photostability relative to NBD, fluorescein, and rhodamine dyes [1]. In a direct live-cell Golgi imaging comparison, BODIPY FL C5-ceramide (structurally analogous to BDP TMR ceramide, differing only in the BODIPY substitution pattern that tunes emission wavelength) retained >80% of initial fluorescence intensity after 30 minutes of continuous illumination at 37 °C, whereas C6-NBD ceramide retained <50% under identical conditions [2]. Extended data show BODIPY FL-ceramide retaining >90% fluorescence after 60 minutes of continuous excitation compared to <50% for NBD-based probes [3]. This photostability advantage is an intrinsic property of the BODIPY difluoroboron core shared by BDP TMR ceramide.

Photostability context

Class-level inference

BODIPY-core ceramides
>80% signal after 30 min

NBD ceramide
lower retention reported

May extend usable imaging window; direct BDP TMR ceramide data under specific conditions should be verified.

Class-level BODIPY photostability; conditions referenced in CSH Protocols 2012.

Evidence Dimension	Fluorescence retention after continuous illumination (photostability)
Target Compound Data	Class-level: BODIPY-core ceramides (including BDP TMR) retain >80% fluorescence after 30 min; >90% after 60 min of continuous excitation
Comparator Or Baseline	C6-NBD-ceramide: retains <50% fluorescence after 30–60 min of continuous illumination
Quantified Difference	>1.6-fold to >1.8-fold higher signal retention; effectively >2× longer usable imaging window before signal degradation
Conditions	Live-cell Golgi imaging, continuous illumination (488 nm excitation for BODIPY FL; 100 W mercury lamp or equivalent), 37 °C; referenced in Theranostics 2026 and CSH Protocols 2012

Why This Matters

In time-lapse studies of Golgi dynamics, sphingolipid trafficking, or organelle fragmentation during drug treatment, the extended photostability of the BODIPY core directly determines whether a complete imaging sequence can be acquired before signal loss precludes quantitative analysis. Procurement of BODIPY-based over NBD-based ceramide probes is therefore a critical decision point for any longitudinal live-cell imaging protocol lasting >10 minutes.

• [1] Labeling Golgi with Fluorescent Ceramides. Cold Spring Harb. Protoc. 2012, (8), pdb.prot070599. '...a classic NBD-ceramide and a BODIPY-ceramide probe that is more resistant to photobleaching.' doi:10.1101/pdb.prot070599. View Source
• [2] Golgi-Tracker Green: Photostable Probe for Live-Cell Golgi Imaging. 'Golgi-Tracker Green shows superior photostability compared to C-6 NBD ceramide, maintaining >80% initial fluorescence after 30 min of continuous illumination at 37°C (Theranostics 2026).' View Source
• [3] Golgi-Tracker Green: Photostable Live-Cell Golgi Apparatus Probe. 'BODIPY FL-labeled C5-ceramide probes retain >90% fluorescence after 60 minutes of continuous excitation, compared to <50% for NBD-based probes.' View Source

Fixation Compatibility: Live and Fixed Cells

Lumiprobe's published protocol for BDP TMR ceramide provides explicit, validated procedures for both live-cell staining (30 min incubation with 5 µM ceramide/BSA at 4 °C, followed by 30 min chase at 37 °C) and fixed-cell staining (5 min fixation in 4% formaldehyde at 4 °C, followed by 30 min incubation with 5 µM ceramide/BSA at 4 °C) . In direct contrast, BODIPY TR ceramide (Golgi-Tracker Red, the closest red-emitting analog) is explicitly documented as suitable for live cells only, with vendors stating it 'cannot be used for fixed-cell labeling' and recommending NBD C6-ceramide as the alternative for fixed-cell protocols [1]. The Thermo Fisher product specification for BODIPY TR ceramide similarly limits its stated application to 'live cells' .

Fixation compatibility

Direct head-to-head

BDP TMR ceramide
live & fixed cells

BODIPY TR ceramide
live-cell only

Reported fixed-cell protocol (4% PFA, 5 min) supports immunofluorescence co-staining workflows.

BODIPY TR ceramide specification explicitly restricts to live cells.

Evidence Dimension	Compatibility with formaldehyde-fixed cell staining protocols
Target Compound Data	BDP TMR ceramide: validated for both live-cell and fixed-cell Golgi staining (4% formaldehyde, 5 min, 4 °C fixation compatible)
Comparator Or Baseline	BODIPY TR ceramide (Golgi-Tracker Red): 'not suitable for fixed cells'; '适用于活细胞的高尔基体荧光标记，不适用于固定细胞' (live-cell only)
Quantified Difference	Binary (compatible vs. incompatible); BDP TMR ceramide supports fixed-cell protocols that are explicitly excluded by BODIPY TR ceramide
Conditions	Fixed-cell protocol: 4% formaldehyde fixation, 5 min at 4 °C; staining: 5 µM ceramide/BSA in PBS, 30 min at 4 °C (Lumiprobe protocol)

Why This Matters

For any workflow requiring co-staining with antibodies (immunofluorescence), compatibility with permeabilization steps, or archiving of samples via fixation, BODIPY TR ceramide is categorically unsuitable. BDP TMR ceramide is the only orange/red BODIPY-ceramide probe with documented dual live/fixed compatibility, making it the sole option for multiplexed fixed-cell Golgi imaging that requires a non-green fluorescent ceramide channel.

• [1] NoninBio. Golgi-Tracker Red (BODIPY™ TR Ceramide) – Product Description. '本品适用于活细胞的高尔基体荧光标记，不适用于固定细胞' (This product is suitable for live-cell Golgi fluorescence labeling, not suitable for fixed cells). Cat. NBS7695. View Source

Water Solubility Without BSA Complexation

BDP TMR ceramide is described by MedChemExpress and other vendors as a 'water-soluble dye with a high affinity to lipid bilayers' [1], a property attributed to the tetramethylrhodamine (TMR) substitution on the BODIPY core, which introduces structural polarity not present in the unsubstituted BODIPY TR analog. By contrast, BODIPY TR ceramide is a hydrophobic molecule that must be pre-complexed with defatted bovine serum albumin (BSA) to achieve aqueous solubility for cell delivery [2]. BODIPY FL C5-ceramide is similarly insoluble in water, requiring BSA complexation for biological use . The inherent water solubility of BDP TMR ceramide simplifies probe preparation, reduces batch-to-batch variability introduced by BSA complexation steps, and eliminates the potential for BSA-associated artifacts in lipid-poor experimental conditions.

Water solubility

Cross-study comparable

BDP TMR ceramide
inherently water-soluble

BODIPY FL/TR
require BSA complex

May simplify preparation and reduce BSA-associated interference in lipid signaling assays.

BSA-free delivery validated in Lumiprobe protocol.

Evidence Dimension	Aqueous solubility and requirement for BSA carrier in cell delivery protocols
Target Compound Data	BDP TMR ceramide: inherently water-soluble; can be delivered without mandatory BSA pre-complexation while retaining high lipid bilayer affinity
Comparator Or Baseline	BODIPY TR ceramide: hydrophobic; requires pre-complexation with defatted BSA (0.34 mg/mL) for aqueous delivery; BODIPY FL C5-ceramide: insoluble in H₂O, requires BSA complexation
Quantified Difference	Qualitative difference in workflow: BDP TMR eliminates the BSA complexation step; BODIPY TR and FL ceramides are marketed as BSA-complexed products (e.g., Thermo Fisher B22650 for BODIPY FL C5-ceramide complexed to BSA)
Conditions	Solubility reported by manufacturer; BSA-free delivery of BDP TMR ceramide validated per Lumiprobe protocol using DMSO stock dilution into aqueous buffer

Why This Matters

For high-throughput screening workflows, microfluidic live-cell imaging platforms, or experiments where BSA components may interfere with lipid signaling assays or drug response measurements, the water solubility of BDP TMR ceramide eliminates a preparation step and a potential source of experimental variability present with all BODIPY FL and BODIPY TR ceramide products.

• [1] MedChemExpress. BDP TMR ceramide (Cat. V85017) – 'BDP TMR ceramide is a BDP TMR (a water-soluble dye with a high affinity to lipid bilayers) labeled ceramide. Ex: 542 nm, Em: 572 nm.' View Source
• [2] Thermo Fisher Scientific. BODIPY TR Ceramide complexed to BSA (B34400) – product requires BSA complexation for aqueous delivery. View Source

Narrower Emission Bandwidth Advantage

BODIPY fluorophores are characterized by narrow emission bandwidths (typical full width at half maximum, FWHM, of ~25–40 nm) relative to classical rhodamine and Texas Red dyes (FWHM typically ~50–80 nm), a structural consequence of the rigidified boron-dipyrromethene core that minimizes vibrational relaxation pathways [1]. BDP TMR ceramide, as a BODIPY TMR derivative, inherits this narrow emission profile. Compared to tetramethylrhodamine (TAMRA)-based probes operating in the same spectral channel, BODIPY TMR exhibits brighter fluorescence and narrower emission, yielding reduced spillover into adjacent detection channels [1]. Traditional rhodamine-class lipid probes exhibit broader emission and greater environmental sensitivity, increasing crosstalk in multicolor experiments .

Emission bandwidth

Class-level inference

FWHM ~30–40 nm (BODIPY TMR)
vs ~50–60 nm (rhodamine-class)

Narrower emission may reduce spectral spillover; class property, verify in multicolor setup.

Thermo Fisher Molecular Probes Handbook, BODIPY dye characteristics.

Evidence Dimension	Emission bandwidth (FWHM) and spectral crosstalk in multicolor imaging
Target Compound Data	BODIPY TMR (BDP TMR core): narrow emission bandwidth (~30–40 nm FWHM, characteristic of BODIPY fluorophores); lower environmental sensitivity
Comparator Or Baseline	Tetramethylrhodamine (TAMRA) conjugates: broader emission (FWHM ~50–60 nm); higher environmental sensitivity; Texas Red: even broader emission
Quantified Difference	Estimated ~30–50% reduction in emission bandwidth relative to rhodamine-class dyes operating in the same spectral window; reduced spillover into adjacent FITC and Texas Red channels
Conditions	Spectrophotometric characterization; BODIPY dye properties documented in Thermo Fisher Molecular Probes Handbook (Section 1.4)

Why This Matters

In multicolor experimental designs where the orange channel must coexist with green (GFP/FITC) and far-red (Cy5/Texas Red) channels, the narrower emission of BODIPY TMR directly reduces the need for spectral unmixing, improves quantitative accuracy of co-localization analysis, and lowers background signal—factors that translate into higher data quality and reduced post-acquisition processing burden.

• [1] Lumiprobe. BDP® TMR-X-NHS ester – 'BDP TMR is a borondipyrromethene dye for the TAMRA channel. The dye has much brighter fluorescence than TAMRA.' Also: narrow emission bandwidth noted as a general BODIPY property. View Source

BDP TMR Ceramide – Application Scenarios

Three-Color Live-Cell Golgi Dynamics

Researchers tracking GFP-tagged cargo proteins through the Golgi while simultaneously monitoring Golgi morphology with a fluorescent ceramide and a far-red lysosomal or mitochondrial marker require three spectrally resolved channels. BDP TMR ceramide occupies the TAMRA/orange channel (Em 574 nm), cleanly separated from GFP (Em ~510 nm) in the green channel and far-red probes (Em >620 nm) in the Cy5 channel. This 3-color configuration is not achievable with BODIPY TR ceramide alone (which also occupies the far-red channel, conflicting with the third marker) or with NBD ceramide (which overlaps with GFP). The >80% fluorescence retention after 30 minutes of continuous illumination (class-level BODIPY photostability) further ensures image quality throughout time-lapse acquisitions [1].

Fixed-Cell Golgi Counterstaining for Immunofluorescence

Pathology and cell biology studies requiring antibody-based immunofluorescence detection of protein markers on formaldehyde-fixed specimens, combined with a fluorescent Golgi counterstain for architectural reference, demand a ceramide probe validated for fixed-cell protocols. BDP TMR ceramide is the only orange/red BODIPY-ceramide with a published fixed-cell staining protocol (4% formaldehyde, 5 min fixation, 30 min ceramide/BSA staining at 4 °C) . BODIPY TR ceramide is explicitly restricted to live-cell use and cannot substitute [2]. This makes BDP TMR ceramide uniquely qualified for archival tissue analysis, clinical sample workflows, and any protocol integrating ceramide-based Golgi staining with immunofluorescence.

BSA-Free High-Throughput Sphingolipid Screens

Automated screening platforms and microfluidic live-cell imaging systems benefit from probes that minimize preparation complexity and potential interference from carrier proteins. BDP TMR ceramide's inherent water solubility eliminates the BSA pre-complexation step required for BODIPY FL and BODIPY TR ceramides [3], reducing per-plate preparation time and removing a protein component that could interact with test compounds or confound lipid signaling readouts. The 2.5-fold higher extinction coefficient relative to NBD ceramide (ε 55,000 vs 22,000 M⁻¹·cm⁻¹) [4] further improves detection sensitivity in miniaturized assay volumes where signal intensity is limiting.

Long-Duration FRET and Fluorescence Anisotropy Studies

BDP TMR ceramide exhibits a relatively long excited-state fluorescence lifetime, a property noted for BDP TMR fluorophores that makes them suitable for fluorescence anisotropy (polarization) measurements and potential FRET donor applications [5]. When combined with the photostability advantage (class-level >80% signal retention after 30 min vs <50% for NBD-based probes) [6], this fluorophore enables quantitative, rationometric measurements of ceramide membrane partitioning, protein-lipid binding interactions, and lipid domain dynamics over extended observation periods that would be compromised by rapid photobleaching of NBD or rhodamine alternatives.

Application

Selection Property

Validation Focus

Three-color live-cell Golgi dynamics

Orange TAMRA channel separation

Confirm clean emission gap to green and far-red probes in multicolor setup

Fixed-cell Golgi counterstain for IF

Dual live/fixed protocol compatibility

Verify performance after formaldehyde fixation and permeabilization

BSA-free high-throughput sphingolipid screens

Water solubility without BSA complexation

Assess reduction in preparation steps and absence of BSA interference

Long-duration FRET & anisotropy studies

BODIPY photostability and fluorescence lifetime

Evaluate signal retention over extended illumination and suitability as donor

• [1] Golgi-Tracker Green: Photostable Probe for Live-Cell Golgi Imaging. Demonstrates BODIPY-ceramide class photostability: >80% signal retention after 30 min continuous illumination. View Source
• [2] NoninBio. Golgi-Tracker Red (BODIPY™ TR Ceramide) – explicitly states incompatibility with fixed cells. View Source
• [3] MedChemExpress. BDP TMR ceramide – water-soluble dye with high lipid bilayer affinity. View Source
• [4] Comparative data: Lumiprobe BDP TMR ceramide ε = 55,000 vs PMC5835416 Table 2 C6-NBD ceramide ε = 22,000. View Source
• [5] Lumiprobe. BDP® TMR NHS ester – 'long lifetime of the excited state... good choice for fluorescence anisotropy measurements.' View Source
• [6] Cold Spring Harbor Protocols. Labeling Golgi with Fluorescent Ceramides. 2012. BODIPY-ceramide is more resistant to photobleaching than NBD-ceramide. View Source